2-Thiophenecarbaldehyde N-ethylthiosemicarbazone
Overview
Description
1-ethyl-3-(thiophen-2-ylmethylideneamino)thiourea is a hydrazone.
Scientific Research Applications
Synthesis and Structural Analysis
- Synthesis and Crystal Structures : Thiophene-2-carbaldehyde N(4)-cyclohexylthiosemicarbazone has been synthesized and structurally analyzed, highlighting its potential in creating complex molecular structures (Zhang et al., 2015).
Biological Activities
- Cytotoxicity Studies : The compound has shown enhanced cytotoxicity against human liver hepatocellular carcinoma HepG-2 cells, suggesting its potential in cancer research (Zhang et al., 2015).
- Anticorrosive Activity : Research indicates significant anticorrosive efficiency against AISI 1020 carbon steel in an acid medium, demonstrating its potential in corrosion inhibition (Albuquerque, 2017).
- Fungitoxicity and Cytotoxicity : Studies on thiophene-2-carboxaldehyde thiosemicarbazone and its tin complexes have shown notable biological activities, including fungitoxicity and cytotoxicity, which are crucial in developing new pharmaceuticals (Teoh et al., 1999).
Optical and Chemical Properties
- Optical Properties : Investigations into the synthesis and optical properties of functionally substituted compounds related to thiophene-2-carbaldehyde have revealed promising results for potential applications in fluorescence and dye technologies (Bogza et al., 2018).
Coordination Chemistry
- Complex Formation : Research has focused on the complex formation of thiophene-2-carbaldehyde derivatives with metals, providing insights into coordination chemistry and potential applications in material science (Yadav et al., 2013).
properties
Product Name |
2-Thiophenecarbaldehyde N-ethylthiosemicarbazone |
|---|---|
Molecular Formula |
C8H11N3S2 |
Molecular Weight |
213.3 g/mol |
IUPAC Name |
1-ethyl-3-[(E)-thiophen-2-ylmethylideneamino]thiourea |
InChI |
InChI=1S/C8H11N3S2/c1-2-9-8(12)11-10-6-7-4-3-5-13-7/h3-6H,2H2,1H3,(H2,9,11,12)/b10-6+ |
InChI Key |
ZAHRLVBYQPAUMY-UXBLZVDNSA-N |
Isomeric SMILES |
CCNC(=S)N/N=C/C1=CC=CS1 |
SMILES |
CCNC(=S)NN=CC1=CC=CS1 |
Canonical SMILES |
CCNC(=S)NN=CC1=CC=CS1 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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